1-(3-Chloro-4-fluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Chloro-4-fluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C12H10ClFN4O2 and its molecular weight is 296.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
1-(3-Chloro-4-fluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea, due to its unique structural properties, has been a subject of study for its potential applications in various fields of scientific research. This compound, characterized by the presence of chloro, fluoro, and methoxypyrimidinyl groups, offers a versatile platform for the synthesis of complex molecules and the study of chemical reactions and interactions.
One significant application of this compound is in the synthesis of heterocyclic ureas and their potential use in medicinal chemistry. For example, complexation-induced unfolding of heterocyclic ureas has been studied to understand how simple foldamers can equilibrate with multiply hydrogen-bonded sheetlike structures, providing insights into the fundamental principles of molecular self-assembly and folding mechanisms that are critical in drug design and biomolecular engineering (Corbin et al., 2001).
Anticancer Research
In the realm of anticancer research, modifications of the urea component in molecules similar to this compound have been explored to evaluate their anticancer effects. For instance, a study focused on modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide by replacing the acetamide group with an alkylurea moiety, demonstrating that such modifications can retain antiproliferative activity against cancer cell lines while reducing toxicity, highlighting the compound's potential as a scaffold for developing new anticancer agents with lower side effects (Wang et al., 2015).
Material Science Applications
The compound and its derivatives also find applications in material science, particularly in the study of nonlinear optical materials. Research into bis-chalcone derivatives, which share structural similarities with this compound, has shown promising results in the development of materials with significant nonlinear optical properties. These materials have potential applications in optical limiting devices and the field of photonics, demonstrating the compound's relevance beyond medicinal chemistry (Shettigar et al., 2006).
Environmental Chemistry
In environmental chemistry, the study of phototransformation of related compounds in aqueous solutions provides valuable insights into the degradation processes of synthetic molecules in natural water bodies, contributing to the understanding of environmental persistence and the development of more eco-friendly chemicals (Choudhury & Dureja, 1996).
Properties
IUPAC Name |
1-(3-chloro-4-fluorophenyl)-3-(2-methoxypyrimidin-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClFN4O2/c1-20-12-15-5-8(6-16-12)18-11(19)17-7-2-3-10(14)9(13)4-7/h2-6H,1H3,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXUZLYIOWQLACJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)NC(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.